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Compound of Interest |

Compound Name: (S)-BMS-378806
CAS No.: 357263-13-9
Cat. No.: B1667208
Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Step-by-Step Protocol for
the Proper Disposal of the Investigational HIV-1 Attachment Inhibitor (S)-BMS-378806.

The responsible management of investigational compounds is paramount to ensuring
laboratory safety and environmental protection. This guide provides essential, immediate safety
and logistical information for the proper disposal of (S)-BMS-378806, a potent investigational
HIV-1 attachment inhibitor. Adherence to these procedures is critical for minimizing risks and
ensuring compliance with regulatory standards.

Immediate Safety and Handling Precautions

(S)-BMS-378806 is an active pharmacological agent. All personnel handling this compound
should be current on chemical waste management training. Standard personal protective
equipment (PPE), including safety glasses, lab coats, and chemical-resistant gloves, must be
worn at all times. All handling of the compound, especially when generating solutions or
aliquots, should be performed in a well-ventilated area or a chemical fume hood to minimize
inhalation exposure.
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Step-by-Step Disposal Protocol

The disposal of (S)-BMS-378806, as with most investigational drugs, must be handled as
hazardous chemical waste. This ensures that the compound is properly destroyed and does
not pose a threat to human health or the environment.

« Initial Waste Collection:
o Do not dispose of (S)-BMS-378806 down the drain or in regular trash.

o Place all waste materials containing (S)-BMS-378806, including unused compound,
partially filled vials, contaminated labware (e.g., pipette tips, tubes), and cleaning
materials, into a designated hazardous waste container.[1][2]

o The original container is often the best choice for storing the waste, provided it is in good
condition.[3] If the original container is not available, use a compatible container made of
materials that will not react with the compound.[3][4]

e Container Labeling:

o Properly label the hazardous waste container immediately upon starting waste
accumulation.[4][5]

o The label must include the words "Hazardous Waste".[4][5]

o Clearly identify the contents, including the full chemical name "(S)-BMS-378806" (no
abbreviations), and list all components of any mixtures, including solvents and their
approximate concentrations or percentages.[4][5]

o Include the name of the Principal Investigator (PI), the laboratory location (building and
room number), and a contact phone number.[4]

o Indicate the type of hazard(s) associated with the waste (e.g., toxic, flammable if in a
flammable solvent).[5]

* Waste Storage:
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o Store the labeled hazardous waste container in a designated Satellite Accumulation Area
(SAA).[4][5] This area must be at or near the point of generation and under the control of
the laboratory personnel.

o The SAA should be a designated space, such as a labeled section of a bench or a specific
cabinet.[4]

o Ensure containers are kept closed at all times except when adding waste.[2][3][5]

o Store incompatible wastes separately to prevent accidental reactions.[5] For example,
keep acidic waste separate from basic waste.

o Conduct and document weekly inspections of the SAA to check for leaks or container
degradation.[4][5]

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.[1][4][6] Do not transport hazardous waste yourself.[3]

o Complete any required chemical waste disposal request forms provided by your EHS
office.[4]

o The EHS department will then transport the waste to a permitted hazardous waste
incineration facility for final destruction, in compliance with EPA regulations.[1][4]

Quantitative Data Summary

While a specific Safety Data Sheet (SDS) for (S)-BMS-378806 was not publicly available, the
following table summarizes key reported properties of the compound relevant to its handling
and biological activity.
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Property Value Reference
Chemical Class 7-azaindole derivative [7]
HIV-1 attachment inhibitor;
Mechanism of Action interferes with gp120-CD4 [71[81I9]
interaction
EC50 (in virus) 0.85-26.5nM [8]
Aqueous Solubility 170 pg/mL (crystalline form) [71[10]
Solubility in DMSO 81 mg/mL [10]
Cytotoxicity (CC50) > 225 uM [7][10]

Disposal Workflow Diagram

The following diagram illustrates the procedural flow for the proper disposal of (S)-BMS-

378806.
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Caption: Workflow for the safe disposal of (S)-BMS-378806.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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